Cas no 79999-46-5 ((4R,5R,6R)-4,5-Bis(benzyloxy)-6-((benzyloxy)methyl)tetrahydro-2H-pyran-2-one)
(4R,5R,6R)-4,5-Bis(benzyloxy)-6-((benzyloxy)methyl)tetrahydro-2H-pyran-2-one Chemical and Physical Properties
Names and Identifiers
-
- (4R,5R,6R)-4,5-Bis(benzyloxy)-6-((benzyloxy)methyl)tetrahydro-2H-pyran-2-one
- (4R)-4beta,5beta-Bis(benzyloxy)-6beta-(benzyloxymethyl)tetrahydro-2H-pyran-2-one
-
- Inchi: 1S/C27H28O5/c28-26-16-24(30-18-22-12-6-2-7-13-22)27(31-19-23-14-8-3-9-15-23)25(32-26)20-29-17-21-10-4-1-5-11-21/h1-15,24-25,27H,16-20H2/t24-,25-,27-/m1/s1
- InChI Key: XDRGBAJBRHEMCV-RGSZASNESA-N
- SMILES: O1C(C[C@H]([C@H]([C@H]1COCC1C=CC=CC=1)OCC1C=CC=CC=1)OCC1C=CC=CC=1)=O
Computed Properties
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 5
- Heavy Atom Count: 32
- Rotatable Bond Count: 10
- Complexity: 534
- XLogP3: 4.1
- Topological Polar Surface Area: 54
(4R,5R,6R)-4,5-Bis(benzyloxy)-6-((benzyloxy)methyl)tetrahydro-2H-pyran-2-one Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Alichem | A119002351-1g |
(4R,5R,6R)-4,5-bis(benzyloxy)-6-((benzyloxy)methyl)tetrahydro-2h-pyran-2-one |
79999-46-5 | 95% | 1g |
$557.28 | 2023-09-01 | |
| Alichem | A119002351-5g |
(4R,5R,6R)-4,5-bis(benzyloxy)-6-((benzyloxy)methyl)tetrahydro-2h-pyran-2-one |
79999-46-5 | 95% | 5g |
$1577.94 | 2023-09-01 | |
| Chemenu | CM525580-1g |
(4R,5R,6R)-4,5-Bis(benzyloxy)-6-((benzyloxy)methyl)tetrahydro-2H-pyran-2-one |
79999-46-5 | 97% | 1g |
$613 | 2024-07-23 | |
| SHANG HAI HAO HONG Biomedical Technology Co., Ltd. | 1742893-1g |
(4R,5r,6r)-4,5-Bis(benzyloxy)-6-((benzyloxy)methyl)tetrahydro-2h-pyran-2-one |
79999-46-5 | 98% | 1g |
¥5007.00 | 2024-07-28 |
(4R,5R,6R)-4,5-Bis(benzyloxy)-6-((benzyloxy)methyl)tetrahydro-2H-pyran-2-one Related Literature
-
1. An amorphous lanthanum–iridium solid solution with an open structure for efficient water splitting†Wei Sun,Chenglong Ma,Xinlong Tian,Jianjun Liao,Ji Yang,Chengjun Ge,Weiwei Huang J. Mater. Chem. A, 2020,8, 12518-12525
-
Muniyandi Sankaralingam,So Hyun Jeon,Yong-Min Lee,Mi Sook Seo,Wonwoo Nam Dalton Trans., 2016,45, 376-383
-
Philipp Traber,Stephan Kupfer,Stefanie Gräfe,Isabelle Baussanne,Martine Demeunynck,Jean-Marie Mouesca,Serge Gambarelli,Vincent Artero,Murielle Chavarot-Kerlidou Chem. Sci., 2018,9, 4152-4159
-
Karl Crowley,Eimer O'Malley,Aoife Morrin,Malcolm R. Smyth,Anthony J. Killard Analyst, 2008,133, 391-399
-
Piotr Szcześniak,Sebastian Stecko RSC Adv., 2015,5, 30882-30888
Additional information on (4R,5R,6R)-4,5-Bis(benzyloxy)-6-((benzyloxy)methyl)tetrahydro-2H-pyran-2-one
(4R,5R,6R)-4,5-Bis(benzyloxy)-6-((benzyloxy)methyl)tetrahydro-2H-pyran-2-one: A Comprehensive Overview
The compound CAS No 79999-46-5, also known as (4R,5R,6R)-4,5-Bis(benzyloxy)-6-((benzyloxy)methyl)tetrahydro-2H-pyran-2-one, is a highly specialized organic molecule with significant applications in various fields of chemistry and pharmacology. This compound is characterized by its complex stereochemistry and unique functional groups, making it a valuable tool in the synthesis of bioactive molecules and advanced materials.
The molecular structure of this compound is centered around a tetrahydro-pyran-2-one ring system, which serves as a versatile scaffold for further functionalization. The presence of two benzyl ether groups at positions 4 and 5, along with a benzyloxymethyl group at position 6, introduces a high degree of steric hindrance and electronic modulation. These features make the compound particularly interesting for researchers working in the field of asymmetric synthesis and drug design.
Recent studies have highlighted the potential of this compound as a chiral auxiliary in the synthesis of complex natural products. Its rigid structure and well-defined stereochemistry enable precise control over the stereochemical outcomes of reactions, which is crucial for the development of enantiomerically pure pharmaceuticals. For instance, researchers have successfully utilized this compound in the total synthesis of bioactive alkaloids, demonstrating its utility in constructing highly complex molecular architectures.
In addition to its role in organic synthesis, this compound has also found applications in materials science. Its ability to form stable macrocyclic structures has led to its use in the development of novel supramolecular assemblies. These assemblies exhibit unique properties, such as self-healing capabilities and stimuli-responsive behavior, which hold promise for applications in nanotechnology and advanced drug delivery systems.
The synthesis of CAS No 79999-46-5 involves a multi-step process that combines principles from both classical organic chemistry and modern catalytic methodologies. Key steps include the selective oxidation of appropriately substituted diols to form the tetrahydro-pyran-2-one core, followed by controlled etherification reactions to introduce the benzyl groups. The stereochemical integrity of the molecule is maintained throughout the synthesis through careful optimization of reaction conditions and use of chiral catalysts.
From an analytical standpoint, this compound presents unique challenges due to its complex structure and limited solubility in common solvents. Advanced analytical techniques such as high-resolution mass spectrometry (HRMS) and nuclear magnetic resonance (NMR) spectroscopy are typically employed for its characterization. Recent advancements in computational chemistry have also enabled researchers to model the electronic properties and reactivity of this compound with unprecedented accuracy, further enhancing our understanding of its behavior in various chemical systems.
In conclusion, CAS No 79999-46-5 stands as a testament to the ingenuity and precision required in modern organic chemistry. Its intricate structure and diverse applications continue to inspire research across multiple disciplines, underscoring its importance as a key building block in contemporary chemical science.
79999-46-5 ((4R,5R,6R)-4,5-Bis(benzyloxy)-6-((benzyloxy)methyl)tetrahydro-2H-pyran-2-one) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)